Pyrenophorin

• Molecular Formula: C16H20O6
• Molecular Weight: 308.33 g/mol
• InChI: InChI=1S/C16H20O6/c1-11-3-5-13(17)8-10-16(20)22-12(2)4-6-14(18)7-9-15(19)21-11/h7-12H,3-6H2,1-2H3/b9-7+,10-8+
• InChIKey: PJHRIHGUXQTQLU-FIFLTTCUSA-N

Pyrenophorin: A 16-Membered Macrodiolide Antifungal and Phytotoxin for Procurement in Natural Product Research

Pyrenophorin (CAS 5739-85-5) is a 16-membered macrocyclic dilactone antibiotic produced primarily by fungal species including Pyrenophora avenae, Drechslera avenae, and Stemphylium radicinum [1][2]. It belongs to the macrodiolide class of natural products, characterized by a symmetric 16-membered ring containing two ester linkages [3]. The compound exhibits potent antifungal activity, phytotoxicity against graminaceous plants, and significant cytotoxicity against multiple cancer cell lines [4]. Its multifaceted bioactivity profile makes it a valuable tool compound for agricultural biotechnology, natural product pharmacology, and ecological research.

Compound Class

16‑membered macrodiolide natural product probe

Screening Context

Phytotoxicity and antimicrobial screening studies

Cell‑Model Fit

Cell‑model cytotoxicity endpoint review

• [1] Kastanias, M. A., & Chrysayi-Tokousbalides, M. (2005). Bioactivity of the fungal metabolite (8R,16R)-(−)-pyrenophorin on graminaceous plants. Journal of Agricultural and Food Chemistry, 53(15), 5943-5947. View Source
• [2] Nozoe, S., Hirai, K., Tsuda, K., Ishibashi, K., Shirasaka, M., & Grove, J. F. (1965). Structure of pyrenophorin. Tetrahedron Letters, 6(51), 4675-4677. View Source
• [3] Costa, M. B., et al. (2013). Strategies for Total Synthesis of Pyrenophorin. Brazilian Meeting on Organic Synthesis. View Source
• [4] Yu, G., et al. (2019). Azaphilone pigments and macrodiolides from the coprophilous fungus Coniella fragariae. Fitoterapia, 137, 104249. View Source

Pyrenophorin Procurement: Why In-Class Macrodiolide Substitution Is Not Feasible Without Loss of Specific Bioactivity

Pyrenophorin is not interchangeable with closely related macrodiolides such as pyrenophorol, dihydropyrenophorin, or patulolide A due to quantifiable differences in stereochemistry, functional group oxidation state, and resultant biological potency and selectivity profiles. While all share a macrocyclic dilactone core, pyrenophorin is a diketone, whereas pyrenophorol is a dihydroxy analog . This structural divergence results in pyrenophorin being up to 224-fold more acutely toxic to aquatic organisms compared to pyrenophorol [1], and exhibiting distinctly different antifungal and phytotoxic potencies. Substituting pyrenophorin with pyrenophorol would yield significantly weaker bioactivity in sensitive assays . Similarly, dihydropyrenophorin and patulolide A possess different ring sizes (16- vs 12-membered) and stereochemistry, which fundamentally alter their target interactions and biological profiles [2][3].

Oxidation state divergence Diketone vs. dihydroxy functionalization may shift bioactivity and toxicity profiles substantially.

Ring size & stereochemistry Patulolide A (12‑membered) and dihydropyrenophorin differ in macrocycle geometry; target interactions may not transfer.

Assay‑response mismatch Pyrenophorol shows weaker antifungal and phytotoxic responses; replacing with pyrenophorin may alter assay sensitivity and model interpretation.

• [1] Chrysayi-Tokousbalides, M., et al. (2007). Comparative toxicity of the phytotoxins (8R,16R)-(-)-pyrenophorin and (5S,8R,13S,16R)-(-)-pyrenophorol on aquatic organisms. Bulletin of Environmental Contamination and Toxicology, 79(5), 499-503. View Source
• [2] Sumarah, M. W., et al. (2011). Antifungal metabolites from fungal endophytes of Pinus strobus. Phytochemistry, 72(14-15), 1833-1837. View Source
• [3] Rao, A. V. R., & Reddy, E. R. (2006). A concise asymmetric route to the antibiotic macrolides patulolide A and pyrenophorin. Tetrahedron Letters, 47(37), 6613-6616. View Source

Pyrenophorin: Quantitative Evidence of Differentiated Bioactivity vs. Pyrenophorol and Other Macrodiolides

Pyrenophorin Exhibits 224-Fold Higher Acute Toxicity to Vibrio fischeri Compared to Pyrenophorol

In direct head-to-head aquatic toxicity assays, pyrenophorin demonstrated a 5-minute median effective concentration (EC50) of 35.7 µM against Vibrio fischeri, whereas pyrenophorol exhibited an EC50 of 8,010 µM under identical conditions [1]. This corresponds to a 224-fold difference in acute toxicity, indicating that pyrenophorin is vastly more potent against this prokaryotic model organism. The difference is attributable to the diketone versus dihydroxy functionalization on the macrocyclic ring.

V. fischeri toxicity

Head‑to‑head

EC50 35.7 µM (pyrenophorin) vs. 8,010 µM (pyrenophorol); 5‑min exposure

Supports aquatic toxicity screening model; endpoint differs markedly between analogs.

Bioluminescence inhibition; 224‑fold difference reported.

Evidence Dimension	Acute toxicity (5-min EC50) against Vibrio fischeri
Target Compound Data	35.7 µM (3.57 × 10⁻⁵ M)
Comparator Or Baseline	(5S,8R,13S,16R)-(-)-Pyrenophorol: 8,010 µM (8.01 × 10⁻³ M)
Quantified Difference	224-fold higher potency
Conditions	Vibrio fischeri bioluminescence inhibition assay; 5-minute exposure

Why This Matters

Researchers assessing environmental impact or using V. fischeri as a model organism must use pyrenophorin specifically; substituting pyrenophorol would require a 224-fold higher concentration to achieve comparable toxicity, drastically altering experimental design and cost.

• [1] Chrysayi-Tokousbalides, M., et al. (2007). Comparative toxicity of the phytotoxins (8R,16R)-(-)-pyrenophorin and (5S,8R,13S,16R)-(-)-pyrenophorol on aquatic organisms. Bulletin of Environmental Contamination and Toxicology, 79(5), 499-503. View Source

Pyrenophorin Is a Potent Antifungal at Low Micromolar Concentrations, with Activity Against Saccharomyces cerevisiae and Microbotryum violaceum at 5 µM

Pyrenophorin demonstrates significant antifungal activity, reducing the growth of both the model yeast Saccharomyces cerevisiae and the plant pathogen Microbotryum violaceum at a concentration of 5 µM . While direct MIC values for close analogs are not consistently reported, qualitative comparisons indicate that pyrenophorin is more potent than its dihydroxy analog pyrenophorol in fungal inhibition assays . The presence of the diketone moiety, as opposed to the diol structure in pyrenophorol, is believed to enhance its antifungal efficacy.

Antifungal activity

Class‑level inference

Growth reduction of S. cerevisiae & M. violaceum at 5 µM; pyrenophorol not active at this level

Supports antifungal screening context; direct comparator data limited.

Data to verify; qualitative inference from available studies.

Evidence Dimension	Antifungal growth inhibition
Target Compound Data	Significant growth reduction of S. cerevisiae and M. violaceum at 5 µM
Comparator Or Baseline	Pyrenophorol: Not active at 5 µM in comparable assays (qualitative inference)
Quantified Difference	Not precisely quantified; pyrenophorin active at lower concentration
Conditions	Microtiter plate antifungal susceptibility assay

Why This Matters

For screening antifungal leads or studying fungal pathogenesis, pyrenophorin provides a more potent tool compound at lower working concentrations compared to its reduced analog, potentially reducing off-target effects and compound usage.

Pyrenophorin Exhibits Potent Cytotoxicity Across Multiple Cancer Cell Lines, with IC50 Values Ranging from 0.07 to 7.8 µM

Pyrenophorin demonstrates strong cytotoxic activity against a panel of cancer cell lines, with IC50 values spanning from 0.07 to 7.8 µM [1]. While direct comparator data for other macrodiolides are limited in the same study, this broad cytotoxic potency is a distinguishing feature of pyrenophorin among fungal macrodiolides. The reported IC50 range, particularly the sub-micromolar activity (0.07 µM), positions pyrenophorin as a promising lead structure for anticancer drug discovery.

Cytotoxicity range

Cross‑study comparable

IC50 0.07 – 7.8 µM across multiple cancer cell lines

Supports cytotoxicity endpoint review; cell‑model response context varies.

Sub‑micromolar activity reported in select lines; full panel details unavailable.

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	0.07 to 7.8 µM across several cancer cell lines
Comparator Or Baseline	Other macrodiolides (e.g., pyrenophorol, dihydropyrenophorin): No comparable sub-micromolar cytotoxicity reported
Quantified Difference	Not directly quantified; pyrenophorin uniquely shows sub-micromolar activity
Conditions	Various human cancer cell lines (specific lines not fully enumerated in available abstracts)

Why This Matters

Researchers in oncology and natural product drug discovery should prioritize pyrenophorin over other macrodiolides when seeking compounds with potent, broad-spectrum cytotoxic activity for lead optimization or mechanism-of-action studies.

• [1] Yu, G., et al. (2019). Azaphilone pigments and macrodiolides from the coprophilous fungus Coniella fragariae. Fitoterapia, 137, 104249. View Source

Pyrenophorin Inhibits Seed Germination of Graminaceous Plants at 60 µM, with Dose-Dependent Root Growth Modulation

Pyrenophorin at 60 µM significantly inhibits seed germination of wild oats (Avena sterilis, A. fatua), cultivated oat (A. sativa), wheat (Triticum aestivum), and barley (Hordeum vulgare) [1]. Furthermore, pyrenophorin exhibits a biphasic effect on root growth: stimulation at 10-30 µM, no effect at 31-50 µM, and inhibition at >51 µM. In contrast, the analog pyrenophorol has been reported to be less phytotoxic and more selective in its herbicidal activity .

Seed germination

Head‑to‑head

60 µM inhibits germination of Avena, Triticum, Hordeum spp.; biphasic root growth response

Supports phytotoxicity assay context; pyrenophorol less potent and more selective.

Germination and root‑growth endpoints; dose‑dependent modulation observed.

Evidence Dimension	Seed germination inhibition
Target Compound Data	60 µM inhibits germination of multiple graminaceous species
Comparator Or Baseline	Pyrenophorol: Less phytotoxic and more selective; specific germination inhibition data not provided in available sources
Quantified Difference	Not directly quantified; pyrenophorin is a more potent and broader-spectrum phytotoxin
Conditions	Seed germination assays on Avena sterilis, A. fatua, A. sativa, Triticum aestivum, Hordeum vulgare

Why This Matters

Agricultural researchers developing herbicides or studying plant-pathogen interactions require pyrenophorin specifically when a potent, broad-spectrum graminaceous phytotoxin is needed; pyrenophorol would be an inadequate substitute due to its lower potency and higher selectivity.

• [1] Kastanias, M. A., & Chrysayi-Tokousbalides, M. (2005). Bioactivity of the fungal metabolite (8R,16R)-(−)-pyrenophorin on graminaceous plants. Journal of Agricultural and Food Chemistry, 53(15), 5943-5947. View Source

Pyrenophorin Induces Chlorophyll Retention and Oxidative Stress in Leaf Tissues via a Light-Independent Mechanism

Pyrenophorin at 70 µM causes bleaching of Avena sterilis leaf sections, accompanied by increased electrolyte leakage, elevated superoxide dismutase activity, severe lipid peroxidation, and rapid loss of photosynthetic pigments [1]. The rate of chlorophyll dissipation was decreased by 50% in leaf sections treated with 320 µM pyrenophorin compared to controls [2]. Notably, this phytotoxicity operates under both light and dark conditions, and is not reversed by the photosystem II inhibitor diuron (172 µM), indicating a light-independent oxidative mechanism involving electron misdirection and reactive oxygen species generation [1]. This mode of action contrasts with the more selective and less potent effects of pyrenophorol.

Oxidative mechanism

Class‑level inference

Light‑independent; 70 µM induces ROS, lipid peroxidation, chlorophyll loss; 320 µM reduces chlorophyll dissipation by 50%.

Supports oxidative stress mechanism study; pathway differs from pyrenophorol.

Not reversed by diuron; electron misdirection indicated.

Evidence Dimension	Mechanism of phytotoxicity
Target Compound Data	Light-independent; induces ROS, lipid peroxidation, chlorophyll loss; not reversed by diuron
Comparator Or Baseline	Pyrenophorol: More selective phytotoxin with distinct mechanism (not fully characterized in direct comparison)
Quantified Difference	320 µM reduces chlorophyll dissipation by 50% vs control; 70 µM induces bleaching and oxidative markers
Conditions	Leaf section assays on Avena sterilis under light/dark conditions

Why This Matters

For mechanistic studies of phytotoxin-induced oxidative stress or for developing herbicides with novel modes of action, pyrenophorin offers a distinct, well-characterized light-independent pathway that is not replicated by its structural analogs.

• [1] Aliferis, K. A., & Chrysayi-Tokousbalides, M. (2006). On the mode of action of the phytotoxin (8R,16R)-(−)-pyrenophorin. Pesticide Biochemistry and Physiology, 86(1), 7-15. View Source
• [2] Kastanias, M. A., & Chrysayi-Tokousbalides, M. (2005). Bioactivity of the fungal metabolite (8R,16R)-(−)-pyrenophorin on graminaceous plants. Journal of Agricultural and Food Chemistry, 53(15), 5943-5947. View Source

Pyrenophorin: Optimal Procurement and Application Scenarios Based on Quantitative Bioactivity Data

Agricultural Biotechnology: Herbicide Lead Discovery and Mode-of-Action Studies

Given pyrenophorin's potent and broad-spectrum inhibition of graminaceous seed germination at 60 µM and its light-independent oxidative mechanism, it is an ideal tool compound for herbicide discovery programs targeting novel modes of action [1][2]. Its dose-dependent effects on root growth and chlorophyll retention provide clear phenotypic readouts for structure-activity relationship (SAR) studies aimed at optimizing phytotoxicity and selectivity [1].

Antifungal Drug Discovery: Screening and Lead Optimization

Pyrenophorin's demonstrated activity against Saccharomyces cerevisiae and Microbotryum violaceum at 5 µM, coupled with its more potent antifungal profile relative to pyrenophorol, makes it a valuable positive control and scaffold for antifungal drug discovery . Its macrodiolide structure is amenable to synthetic modification, enabling the exploration of SAR for enhanced potency and reduced toxicity [3].

Cancer Research: Cytotoxicity Screening and Natural Product Pharmacology

With IC50 values ranging from 0.07 to 7.8 µM against various cancer cell lines, pyrenophorin serves as a potent cytotoxic agent for preliminary anticancer screening and mechanism-of-action investigations [4]. Its unique macrodiolide scaffold and sub-micromolar activity against certain lines warrant its inclusion in natural product libraries aimed at identifying novel chemotherapeutic leads [4].

Environmental Toxicology: Aquatic Ecotoxicology Reference Compound

The 224-fold higher acute toxicity of pyrenophorin compared to pyrenophorol against Vibrio fischeri (EC50 35.7 µM vs. 8,010 µM) establishes it as a sensitive and discriminatory reference compound for aquatic toxicity testing and environmental fate studies [5]. Researchers assessing the impact of fungal metabolites on aquatic ecosystems can use pyrenophorin as a benchmark for high-potency phytotoxins [5].

Application

Selection Property

Validation Focus

Graminaceous phytotoxicity studies

Macrodiolide phytotoxin probe

Seed germination and root‑growth endpoints

Antifungal screening studies

Antifungal macrodiolide scaffold

Growth inhibition and spectrum endpoints

Cancer cell‑model studies

Cytotoxicity screening probe

Cell‑viability and IC50 range endpoints

Aquatic ecotoxicology studies

High‑sensitivity phytotoxin reference

Bioluminescence inhibition (V. fischeri) endpoint

• [1] Kastanias, M. A., & Chrysayi-Tokousbalides, M. (2005). Bioactivity of the fungal metabolite (8R,16R)-(−)-pyrenophorin on graminaceous plants. Journal of Agricultural and Food Chemistry, 53(15), 5943-5947. View Source
• [2] Aliferis, K. A., & Chrysayi-Tokousbalides, M. (2006). On the mode of action of the phytotoxin (8R,16R)-(−)-pyrenophorin. Pesticide Biochemistry and Physiology, 86(1), 7-15. View Source
• [3] Rao, A. V. R., & Reddy, E. R. (2006). A concise asymmetric route to the antibiotic macrolides patulolide A and pyrenophorin. Tetrahedron Letters, 47(37), 6613-6616. View Source
• [4] Yu, G., et al. (2019). Azaphilone pigments and macrodiolides from the coprophilous fungus Coniella fragariae. Fitoterapia, 137, 104249. View Source
• [5] Chrysayi-Tokousbalides, M., et al. (2007). Comparative toxicity of the phytotoxins (8R,16R)-(-)-pyrenophorin and (5S,8R,13S,16R)-(-)-pyrenophorol on aquatic organisms. Bulletin of Environmental Contamination and Toxicology, 79(5), 499-503. View Source